Cas no 65462-55-7 (2-(3-Methylanilino)-3,5-dinitrobenzoic acid)

• Product Name: 2-(3-Methylanilino)-3,5-dinitrobenzoic acid
• CAS No: 65462-55-7
• MF: C₁₄H₁₁N₃O₆
• MW: 317.253643274307
• CID: 2793954
• PubChem ID: 12382723
• Update Time: 2025-04-21

2-(3-Methylanilino)-3,5-dinitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methylanilino)-3,5-dinitrobenzoic acid
• 65462-55-7
• DTXSID30495546
• AKOS032970440

• Inchi： 1S/C14H11N3O6/c1-8-3-2-4-9(5-8)15-13-11(14(18)19)6-10(16(20)21)7-12(13)17(22)23/h2-7,15H,1H3,(H,18,19)
• InChI Key： QNKIFZKVCYFOAP-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=C(C=1NC1C=CC=C(C)C=1)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 317.06478508Da
• Monoisotopic Mass: 317.06478508Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 141Ų